Cas no 1340306-72-0 (Ethyl 3-(2,3-difluorophenyl)-3-hydroxypropanoate)

• Product Name: Ethyl 3-(2,3-difluorophenyl)-3-hydroxypropanoate
• CAS No: 1340306-72-0
• MF: C₁₁H₁₂F₂O₃
• MW: 230.21
• CID: 5075863
• PubChem ID: 19770420
• Update Time: 2026-03-01

Ethyl 3-(2,3-difluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2,3-difluorophenyl)-3-hydroxypropanoate

• Inchi： 1S/C11H12F2O3/c1-2-16-10(15)6-9(14)7-4-3-5-8(12)11(7)13/h3-5,9,14H,2,6H2,1H3
• InChI Key： QEESKOZGQHOGRG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1F)(O)CC(=O)OCC

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Ethyl 3-(2,3-difluorophenyl)-3-hydroxypropanoate

Comprehensive Overview of Ethyl 3-(2,3-difluorophenyl)-3-hydroxypropanoate (CAS No. 1340306-72-0)

Ethyl 3-(2,3-difluorophenyl)-3-hydroxypropanoate (CAS No. 1340306-72-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of hydroxypropanoate esters, which are widely utilized as intermediates in the synthesis of bioactive molecules. Its molecular formula, C₁₁H₁₂F₂O₃, highlights the presence of two fluorine atoms, a feature increasingly sought after in modern drug design for enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like Ethyl 3-(2,3-difluorophenyl)-3-hydroxypropanoate has surged, driven by their applications in the development of targeted therapies and crop protection agents. Researchers are particularly interested in its potential as a chiral building block, a topic frequently searched in academic and industrial databases. The compound's 2,3-difluorophenyl moiety is a key structural element that contributes to its ability to interact with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies.

The synthesis of Ethyl 3-(2,3-difluorophenyl)-3-hydroxypropanoate typically involves asymmetric reduction or enzymatic catalysis, methods that align with the growing trend toward green chemistry and sustainable manufacturing. This aligns with frequent user queries about eco-friendly synthesis routes and cost-effective production of specialty chemicals. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to ensure high purity, a critical factor for its use in preclinical research.

Beyond its synthetic utility, CAS No. 1340306-72-0 has been explored for its potential in central nervous system (CNS) drug development, a hot topic in pharmaceutical forums. Its hydroxypropanoate backbone mimics natural metabolites, enabling interactions with enzymes and receptors involved in neurological pathways. This has led to increased searches for fluorinated CNS agents and blood-brain barrier penetrants, further highlighting the compound's relevance.

From an industrial perspective, scalability and regulatory compliance are frequently discussed concerns. Ethyl 3-(2,3-difluorophenyl)-3-hydroxypropanoate is manufactured under stringent Good Manufacturing Practices (GMP), ensuring consistency for large-scale applications. Its stability under various pH conditions and compatibility with common solvents make it a versatile choice for formulation scientists, addressing another common search theme: excipient compatibility.

In summary, Ethyl 3-(2,3-difluorophenyl)-3-hydroxypropanoate (CAS No. 1340306-72-0) represents a convergence of innovation in fluorine chemistry, drug discovery, and sustainable synthesis. Its multifaceted applications and alignment with trending research areas ensure its continued prominence in scientific literature and industrial workflows.